Cas no 1261622-39-2 (5-Iodo-2-(trifluoromethyl)benzonitrile)

• Product Name: 5-Iodo-2-(trifluoromethyl)benzonitrile
• CAS No: 1261622-39-2
• MF: C₈H₃F₃IN
• MW: 297.01580452919
• MDL: MFCD18398162
• CID: 4565730
• Update Time: 2023-08-09

5-Iodo-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2-(trifluoromethyl)benzonitrile
• CL9606
• Benzonitrile, 5-iodo-2-(trifluoromethyl)-
• 5-Iodo-2-(trifluoromethyl)benzonitrile

• MDL： MFCD18398162
• Inchi： 1S/C8H3F3IN/c9-8(10,11)7-2-1-6(12)3-5(7)4-13/h1-3H
• InChI Key： NGOPCCNDQKYEKE-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)(F)F)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8